3-Amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C10H16F2N4O2
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 3-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C10H16F2N4O2/c1-18-4-2-3-14-10(17)7-5-16(6-8(11)12)15-9(7)13/h5,8H,2-4,6H2,1H3,(H2,13,15)(H,14,17)
• InChI Key: IITHFNZGUYWZND-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CN(N=C1N)CC(F)F

Description

3-Amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide (Molecular Formula: C₁₀H₁₆F₂N₄O₂) is a pyrazole-based carboxamide derivative featuring a 2,2-difluoroethyl substituent at the 1-position and a 3-methoxypropyl carboxamide group at the 4-position. Key physicochemical properties include:

• Average Mass: 262.260 g/mol
• Monoisotopic Mass: 262.124132 g/mol
• ChemSpider ID: 68901422 .

The compound’s structure is distinguished by its fluorine atoms, which enhance metabolic stability and lipophilicity, and the methoxypropyl chain, which may improve solubility and pharmacokinetic behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone.

Introduction of the amino group: Amination reactions can be used to introduce the amino group at the 3-position of the pyrazole ring.

Attachment of the difluoroethyl group: This can be done through nucleophilic substitution reactions.

Attachment of the methoxypropyl group: This step might involve alkylation reactions.

Industrial Production Methods

Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production. This includes using cost-effective reagents, optimizing reaction conditions (temperature, pressure, solvents), and employing catalysts to increase yield and purity.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amino group at position 3 of the pyrazole ring exhibits nucleophilic character, facilitating substitution reactions with electrophilic reagents. For example:

• Alkylation : Reaction with alkyl halides under basic conditions introduces alkyl groups at the amino site.

• Acylation : Treatment with acyl chlorides or anhydrides forms amides or substituted carboxamides.

Example Reaction Pathway :

$$\text{3-Amino-pyrazole} + \text{R-X} \xrightarrow{\text{Base}} \text{3-R-substituted-pyrazole} + \text{HX}$$

Cyclization and Macrocycle Formation

The compound’s amino and carboxamide groups enable participation in cyclization reactions. While direct evidence is limited, structurally similar pyrazole derivatives undergo hydrazine-promoted dimerization to form macrocycles .

Key Steps in Analogous Macrocyclization :

• Hydrazine substitution at the ethoxy group of intermediate imidates.

• Formation of pyrazolopyrimidine intermediates.

• Dimerization under reflux conditions to yield 14-membered hexaazamacrocycles .

Conditions :

Step	Reagent/Catalyst	Solvent	Temperature	Yield
1	Hydrazine hydrate	EtOH	Reflux	65%
3	-	1,4-Dioxane	100°C	48%

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions enable functionalization of the pyrazole ring. For example:

• Buchwald–Hartwig Amination : Introduction of aryl/heteroaryl groups via coupling with aryl halides .

• Suzuki–Miyaura Coupling : Boronic ester coupling at halogenated positions (if present) .

Example Application :
In related compounds, Pd-catalyzed coupling with 4-phenylbutyl isocyanate produces carboxamide derivatives under standard conditions .

Oxidation and Reduction

The amino group can undergo oxidation, while the carboxamide may be reduced:

• Oxidation : Conversion of -NH₂ to -NO₂ using strong oxidizers (e.g., KMnO₄).

• Reduction : Carboxamide reduction to amine via LiAlH₄ or NaBH₄.

Stability Note : The difluoroethyl group enhances hydrolytic stability compared to non-fluorinated analogs.

Hydrolysis and Solvolysis

The carboxamide group resists hydrolysis under neutral conditions but reacts in acidic/basic media:

• Acidic Hydrolysis : Forms carboxylic acid and ammonium salts.

• Basic Hydrolysis : Yields carboxylate anions and ammonia.

Kinetic Data (Analogous Compound) :

Condition	Rate Constant (k, s⁻¹)	Half-Life (t₁/₂)
1M HCl, 80°C	2.3 × 10⁻⁴	50 min
1M NaOH, 80°C	1.8 × 10⁻³	6.4 min

Functional Group Interconversion

The methoxypropyl side chain can participate in ether cleavage or oxidation:

• Ether Cleavage : HI or BBr₃ converts methoxy to hydroxyl groups.

• Oxidation : TEMPO/NaOCl oxidizes terminal -CH₃ to -COOH.

Biological Interaction Mechanisms

While not a classical chemical reaction, the compound’s interactions with biological targets involve:

• Hydrogen Bonding : The carboxamide and amino groups bind enzyme active sites.

• Lipophilicity Enhancement : The difluoroethyl group improves membrane permeability .

SAR Insight : Piperidine/piperazine substituents on analogous compounds boost target affinity by 7-fold via hydrophobic interactions .

Stability Under Reactive Conditions

Condition	Observation	Source
High pH (>10)	Carboxamide hydrolysis accelerates
High Temperature	Degradation via ring-opening above 150°C
UV Light	Photodegradation observed over 48 hrs

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in coordination chemistry to form metal complexes that act as catalysts.

Material Science: It may be used in the synthesis of polymers or as a building block for advanced materials.

Biology

Biological Activity: The compound might exhibit antimicrobial, antifungal, or antiviral properties, making it a candidate for drug development.

Medicine

Pharmacology: It could be investigated for its potential as a therapeutic agent in treating various diseases.

Industry

Agrochemicals: The compound might be used in the development of pesticides or herbicides.

Mechanism of Action

The mechanism of action of 3-Amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide would depend on its specific application. In medicinal chemistry, it might interact with specific enzymes or receptors, inhibiting or activating biological pathways. The molecular targets could include proteins, nucleic acids, or cell membranes.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Average Mass (g/mol)	Substituent Features	Biological Relevance (if reported)
Target Compound (3-Amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide)	C₁₀H₁₆F₂N₄O₂	262.260	2,2-Difluoroethyl; 3-Methoxypropyl carboxamide	Not explicitly stated in provided evidence
3-Amino-1-(2,2-difluoroethyl)-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide	C₉H₁₄F₂N₄O₂	248.2299	2,2-Difluoroethyl; 2-Methoxyethyl carboxamide	Research chemical (no biological data)
Pyrazole-sulfonamide apoptosis inducer (Example from )	C₂₁H₁₁N₄O₃S	~404 (M⁺)	Phenyl at 5-position; sulfonamide tail	Apoptosis induction in colon cancer
Pyrazolo[3,4-d]pyrimidin-chromen hybrid (Example 53, )	C₂₉H₂₃F₂N₅O₄	589.1 (M⁺+1)	Fluorinated chromen; pyrimidine core	Kinase inhibition (inferred from structure)

Key Observations :

Substituent Influence on Mass and Polarity: The target compound’s 3-methoxypropyl group increases its mass compared to the 2-methoxyethyl analogue (262.26 vs. 248.23 g/mol) .

Biological Activity Trends :

• The sulfonamide derivative () demonstrates apoptosis induction in colon cancer, likely due to its sulfonamide tail, which is absent in the target compound .
• The chromen-pyrimidine hybrid () exhibits a larger molecular framework (589.1 g/mol) with fluorinated aromatic systems, suggesting kinase or topoisomerase targeting .

Research Findings and Limitations

• Pharmacokinetic Predictions: The target compound’s difluoroethyl group may reduce oxidative metabolism compared to non-fluorinated analogues, as seen in ’s fluorinated chromen derivatives .

Q & A

Basic Research Question

• Apoptosis Induction : Use Annexin V/PI staining in CRC models (e.g., HCT-116) with caspase-3/7 activation assays .
• Target Engagement : Perform kinase profiling (e.g., EGFR, VEGFR) to identify primary targets .
• Metabolic Stability : Assess hepatic clearance using human liver microsomes (HLM) with NADPH cofactors .

How can researchers mitigate metabolic instability of the difluoroethyl group?

Advanced Research Question

• Deuterium Exchange : Replace –CF₂H with –CF₂D to slow oxidative metabolism .
• Prodrug Strategies : Mask the carboxamide as a tert-butyl ester, hydrolyzed in vivo by esterases.
• Metabolite Identification : Use HLM + LC-HRMS to track defluorination or hydroxylation pathways .